Cas no 1202972-19-7 (1-(3-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}propyl)-3-(prop-2-en-1-yl)urea)

• Product Name: 1-(3-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}propyl)-3-(prop-2-en-1-yl)urea
• CAS No: 1202972-19-7
• MF: C₁₈H₂₈N₄O₄S
• MW: 396.504323005676
• CID: 5919790
• PubChem ID: 45503547
• Update Time: 2025-10-31

1-(3-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}propyl)-3-(prop-2-en-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[3-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylpropyl]-3-prop-2-enylurea
• 1-allyl-3-(3-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)propyl)urea
• 1202972-19-7
• 1-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-3-(prop-2-en-1-yl)urea
• AKOS024517636
• F5772-6194
• 1-(3-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}propyl)-3-(prop-2-en-1-yl)urea

• Inchi： 1S/C18H28N4O4S/c1-3-9-19-18(23)20-10-4-15-27(24,25)22-13-11-21(12-14-22)16-5-7-17(26-2)8-6-16/h3,5-8H,1,4,9-15H2,2H3,(H2,19,20,23)
• InChI Key： IKHGGVQOWBNVIB-UHFFFAOYSA-N
• SMILES： N(CCCS(N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)=O)C(NCC=C)=O

Computed Properties

• Exact Mass: 396.18312656g/mol
• Monoisotopic Mass: 396.18312656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.4Ų

Additional information on 1-(3-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}propyl)-3-(prop-2-en-1-yl)urea

Research Brief on 1-(3-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}propyl)-3-(prop-2-en-1-yl)urea (CAS: 1202972-19-7)

Recent studies on the compound 1-(3-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}propyl)-3-(prop-2-en-1-yl)urea (CAS: 1202972-19-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This urea derivative, characterized by its unique structural features, has been investigated for its pharmacological properties, particularly in targeting specific biochemical pathways relevant to neurological and metabolic disorders.

The synthesis and characterization of 1202972-19-7 have been detailed in recent publications, emphasizing its high purity and stability under physiological conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the molecular structure, while computational modeling has provided insights into its binding affinity for various biological targets. These studies suggest that the compound's piperazine and sulfonyl groups play a critical role in its interaction with receptor sites.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. Preliminary results indicate that 1202972-19-7 exhibits selective binding to 5-HT1A and D2 receptors, with minimal off-target effects. This specificity makes it a promising candidate for further development as a treatment for psychiatric disorders such as depression and schizophrenia.

Additionally, recent research has explored the compound's potential in metabolic disease management. Animal models have shown that 1202972-19-7 can enhance insulin sensitivity and reduce inflammation, suggesting its utility in addressing type 2 diabetes and obesity-related complications. Mechanistic studies reveal that the compound activates AMPK pathways, thereby promoting glucose uptake and lipid metabolism.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of 1202972-19-7. Current efforts focus on improving its bioavailability and reducing hepatic clearance through structural modifications. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound into preclinical trials.

In conclusion, 1-(3-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}propyl)-3-(prop-2-en-1-yl)urea represents a multifaceted therapeutic agent with applications in both neurological and metabolic disorders. Continued research is essential to fully elucidate its mechanisms of action and translate these findings into clinical benefits.